4-[4-(9H-fluoren-9-yl)piperazine-1-carbonyl]-2H-phthalazin-1-one

Specification

• Molecular Formula: C26H22N4O2
• Molecular Weight: 422.5 g/mol
• IUPAC Name: 4-[4-(9H-fluoren-9-yl)piperazine-1-carbonyl]-2H-phthalazin-1-one
• Standard InChI: InChI=1S/C26H22N4O2/c31-25-22-12-6-3-9-19(22)23(27-28-25)26(32)30-15-13-29(14-16-30)24-20-10-4-1-7-17(20)18-8-2-5-11-21(18)24/h1-12,24H,13-16H2,(H,28,31)
• Standard InChI Key: FNRDYAPVHPWWSZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2C3=CC=CC=C3C4=CC=CC=C24)C(=O)C5=NNC(=O)C6=CC=CC=C65

Introduction

The compound 4-[4-(9H-fluoren-9-yl)piperazine-1-carbonyl]-2H-phthalazin-1-one is a complex organic molecule that combines elements of both phthalazine and fluorene structures with a piperazine ring. This compound is not directly referenced in the provided search results, so we will infer its properties based on similar compounds and general principles of organic chemistry.

Synthesis and Preparation

The synthesis of such a compound typically involves multiple steps, including the formation of the phthalazin-1-one core, the introduction of the piperazine ring, and the attachment of the fluorene moiety. Common methods might involve carbonylation reactions and amide bond formation.

Potential Applications

Compounds with similar structures often have applications in pharmaceuticals, materials science, or as intermediates in organic synthesis. The presence of a piperazine ring suggests potential biological activity, as piperazine derivatives are known for their roles in various drugs.

Research Findings

While specific research findings on this exact compound are not available, similar compounds have shown promise in various fields:

• Biological Activity: Piperazine derivatives are known for their pharmacological properties, including antipsychotic, antidepressant, and anti-inflammatory activities.

• Materials Science: Fluorene-based compounds are used in organic light-emitting diodes (OLEDs) and other electronic materials.

Comparison with Similar Compounds

Compound	Molecular Formula	Molecular Weight	Potential Applications
4-(4-fluoro-3-(piperazine-1-carbonyl)benzyl)phthalazin-1(2H)-one	C20H19FN4O2	366.4 g/mol	Pharmaceutical intermediates
4-[[4-fluoro-3-[4-(4-iodobenzoyl)piperazine-1-carbonyl]phenyl]methyl]-2H-phthalazin-1-one	C27H22FIN4O3	596.4 g/mol	Advanced pharmaceuticals
1-((tert-butoxy)carbonyl)-4-(((9H-fluoren-9-yl)methoxy)carbonyl)piperazine-2-carboxylic acid	C25H28N2O6	-	Synthetic intermediate